Cas no 2097883-98-0 (N-(2-{2,2'-bithiophene-5-yl}-2-hydroxyethyl)-5-methylthiophene-2-sulfonamide)

• Product Name: N-(2-{2,2'-bithiophene-5-yl}-2-hydroxyethyl)-5-methylthiophene-2-sulfonamide
• CAS No: 2097883-98-0
• MF: C₁₅H₁₅NO₃S₄
• MW: 385.544498682022
• CID: 6316473
• PubChem ID: 126852686
• Update Time: 2025-06-08

N-(2-{2,2'-bithiophene-5-yl}-2-hydroxyethyl)-5-methylthiophene-2-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-(2-{2,2'-bithiophene-5-yl}-2-hydroxyethyl)-5-methylthiophene-2-sulfonamide
• N-(2-{[2,2'-bithiophene]-5-yl}-2-hydroxyethyl)-5-methylthiophene-2-sulfonamide
• 2-{[2,2'-bithiophene]-5-yl}-2-hydroxy-S-(5-methylthiophen-2-yl)ethane-1-sulfonamido
• 2097883-98-0
• N-[2-hydroxy-2-(5-thiophen-2-ylthiophen-2-yl)ethyl]-5-methylthiophene-2-sulfonamide
• AKOS032459563
• F6517-2318

• Inchi： 1S/C15H15NO3S4/c1-10-4-7-15(21-10)23(18,19)16-9-11(17)12-5-6-14(22-12)13-3-2-8-20-13/h2-8,11,16-17H,9H2,1H3
• InChI Key： RTULJPDLTSNWKI-UHFFFAOYSA-N
• SMILES： S(C1=CC=C(C)S1)(NCC(C1=CC=C(C2=CC=CS2)S1)O)(=O)=O

Computed Properties

• Exact Mass: 384.99347803g/mol
• Monoisotopic Mass: 384.99347803g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 495
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 160Ų

Additional information on N-(2-{2,2'-bithiophene-5-yl}-2-hydroxyethyl)-5-methylthiophene-2-sulfonamide

Introduction to N-(2-{2,2'-bithiophene-5-yl-2-hydroxyethyl}-5-methylthiophene-2-sulfonamide) and Its Significance in Modern Chemical Biology

N-(2-{2,2'-bithiophene-5-yl-2-hydroxyethyl}-5-methylthiophene-2-sulfonamide) (CAS No. 2097883-98-0) is a sophisticated organic compound that has garnered considerable attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its intricate molecular structure, combines elements of thiophene and bithiophene moieties, which are well-documented for their potential in various biological applications. The presence of a sulfonamide group and a hydroxyethyl side chain further enhances its versatility, making it a subject of intense study for its potential therapeutic properties.

The molecular framework of N-(2-{2,2'-bithiophene-5-yl-2-hydroxyethyl}-5-methylthiophene-2-sulfonamide) is strategically designed to interact with biological targets in a manner that could lead to novel pharmacological effects. The bithiophene core is particularly noteworthy, as it has been extensively studied for its role in organic electronics and photovoltaic devices due to its conjugated system, which allows for efficient charge transport. However, recent research has begun to explore the biological implications of this structure, revealing its potential as a scaffold for drug development.

In the context of pharmaceutical innovation, the sulfonamide group in N-(2-{5-methylthiophene-2-sulfonamide}) is a critical feature. Sulfonamides are known for their broad spectrum of biological activity and have been incorporated into numerous drugs over the years. They exhibit properties such as inhibitory effects on enzymes and receptors, making them valuable in the treatment of various diseases. The combination of these features with the hydroxyethyl side chain suggests that this compound may have applications in modulating biological pathways that are relevant to human health.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinities and interactions of complex molecules like N-(2-{5-methylthiophene-2-sulfonamide}) with biological targets. These studies have shown that the compound has the potential to interact with proteins involved in inflammation and oxidative stress, which are key factors in many chronic diseases. The hydroxyethyl group, in particular, may play a role in modulating these interactions by providing a site for hydrogen bonding or other forms of non-covalent binding.

The synthesis of N-(2-{5-methylthiophene-2-sulfonamide}) presents unique challenges due to its complex structure. However, modern synthetic methodologies have made significant strides in allowing for the efficient preparation of such molecules. Techniques such as palladium-catalyzed cross-coupling reactions have been instrumental in constructing the bithiophene core, while nucleophilic substitution reactions have been employed to introduce the sulfonamide and hydroxyethyl groups. These advances have not only improved the yield and purity of the compound but also opened up new avenues for structural modifications.

In vitro studies have begun to shed light on the biological activity of N-(2-{5-methylthiophene-2-sulfonamide}). Initial experiments have shown that it exhibits moderate activity against certain bacterial strains, suggesting its potential as an antimicrobial agent. Additionally, preliminary data indicate that it may possess antioxidant properties, which could be beneficial in combating oxidative stress-related diseases. These findings are particularly exciting given the growing interest in developing therapeutics that target multiple disease pathways simultaneously.

The future prospects for N-(2-{5-methylthiophene-2-sulfonamide}) are vast and multifaceted. Ongoing research aims to optimize its pharmacokinetic properties by modifying its molecular structure to enhance solubility and bioavailability. Furthermore, studies are being conducted to explore its potential as a lead compound for drug development against more complex diseases such as cancer and neurodegenerative disorders. The bithiophene core alone has shown promise in these areas due to its ability to cross the blood-brain barrier and interact with intracellular targets.

The integration of machine learning and artificial intelligence into drug discovery has also accelerated the process of identifying promising candidates like N-(2-{5-methylthiophene-2-sulfonamide}). These technologies allow researchers to analyze vast datasets quickly and identify patterns that may not be apparent through traditional experimental methods. By leveraging these tools, scientists can predict how different modifications will affect the biological activity of the compound, thereby streamlining the drug development pipeline.

In conclusion, N-(2-{5-methylthiophene-2-sulfonamide}), with its CAS No. 2097883-98-0, represents a significant advancement in chemical biology and pharmaceutical research. Its unique molecular structure offers a versatile platform for developing novel therapeutics targeting various diseases. With ongoing research focusing on optimizing its pharmacological properties and exploring new applications, this compound is poised to make substantial contributions to human health in the coming years.